Cas no 203645-64-1 (Choline-d13 Bromide)

• Product Name: Choline-d13 Bromide
• CAS No: 203645-64-1
• MF: C₅H₁₄BrNO
• MW: 197.154862880707
• CID: 253931
• PubChem ID: 71309220
• Update Time: 2025-07-31

Choline-d13 Bromide Chemical and Physical Properties

Names and Identifiers

• Ethan-1,1,2,2-d4-aminium,2-hydroxy-N,N,N-tri(methyl-d3)-, bromide (9CI)
• (1,1,2,2-tetradeuterio-2-hydroxyethyl)-tris(trideuteriomethyl)azanium,bromide
• Choline-d13 bromide-(N,N,N-trimethyl-d9,1,1,2,2-d4)
• Choline-d13 bromide-(N,N,N-trimethyl-d9,1,1,2,2-d4), 98 atom % D
• CHOLINE BROMIDE (D13)
• D99053
• Choline-d13 (bromide)
• 203645-64-1
• HY-W127656S1
• [2-hydroxy(1,1,2,2-?H?)ethyl]tri(?H?)methylazanium bromide
• (1,1,2,2-tetradeuterio-2-hydroxyethyl)-tris(trideuteriomethyl)azanium;bromide
• DTXSID30745790
• (1, 1, 2, 2-tetradeuterio-2-hydroxyethyl)-tris(trideuteriomethyl)azanium;bromide
• Ethan-1,1,2,2-d4-aminium,2-hydroxy-N,N,N-tri(methyl-d3)-,bromide(9ci)
• 2-Hydroxy-N,N,N-tris[(~2~H_3_)methyl](~2~H_4_)ethan-1-aminium bromide
• CS-0256365
• Choline-d13 Bromide

• Inchi： 1S/C5H14NO.BrH/c1-6(2,3)4-5-7;/h7H,4-5H2,1-3H3;1H/q+1;/p-1/i1D3,2D3,3D3,4D2,5D2;
• InChI Key： JJCWKVUUIFLXNZ-TYBPHYHNSA-M
• SMILES： [Br-].OC([2H])([2H])C([2H])([2H])[N+](C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 196.10700
• Monoisotopic Mass: 196.10747g/mol
• Isotope Atom Count: 13
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 46.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: -3.31110

Choline-d13 Bromide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)